Cas no 1895588-32-5 (1-(2,4,5-trimethylphenyl)cyclopropan-1-ol)

• Product Name: 1-(2,4,5-trimethylphenyl)cyclopropan-1-ol
• CAS No: 1895588-32-5
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5824929
• PubChem ID: 117277374
• Update Time: 2025-06-13

1-(2,4,5-trimethylphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trimethylphenyl)cyclopropan-1-ol
• EN300-1790132
• 1895588-32-5

• Inchi： 1S/C12H16O/c1-8-6-10(3)11(7-9(8)2)12(13)4-5-12/h6-7,13H,4-5H2,1-3H3
• InChI Key： CTSBDFVQYBNTFV-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C)C(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,4,5-trimethylphenyl)cyclopropan-1-ol

Comprehensive Overview of 1-(2,4,5-Trimethylphenyl)cyclopropan-1-ol (CAS No. 1895588-32-5)

1-(2,4,5-Trimethylphenyl)cyclopropan-1-ol (CAS No. 1895588-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This cyclopropane derivative features a hydroxyl group attached to a cyclopropane ring, which is further linked to a 2,4,5-trimethylphenyl moiety. The presence of both aromatic and aliphatic components makes this compound a versatile intermediate in synthetic chemistry.

The compound's CAS number 1895588-32-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its molecular structure, characterized by the cyclopropan-1-ol core, contributes to its stability and reactivity, making it valuable for applications in drug discovery and material science. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of novel therapeutics targeting metabolic disorders.

In the context of current trends, 1-(2,4,5-trimethylphenyl)cyclopropan-1-ol aligns with the growing demand for sustainable and efficient synthetic methodologies. Researchers are increasingly exploring its use in green chemistry initiatives, where its modular synthesis can reduce waste and energy consumption. Additionally, its structural motifs are being investigated for applications in metal-organic frameworks (MOFs) and catalysis, addressing key challenges in industrial processes.

From an SEO perspective, common queries related to this compound include "synthesis of 1-(2,4,5-trimethylphenyl)cyclopropan-1-ol," "CAS 1895588-32-5 applications," and "cyclopropanol derivatives in drug design." These reflect the compound's relevance in both academic and industrial settings. Its role in high-throughput screening and fragment-based drug discovery further underscores its importance in modern medicinal chemistry.

The compound's physicochemical properties, such as solubility and melting point, are critical for formulation scientists. Recent advancements in computational chemistry have enabled better prediction of its behavior in biological systems, aiding in the design of more effective derivatives. Furthermore, its potential as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective transformations.

In summary, 1-(2,4,5-trimethylphenyl)cyclopropan-1-ol (CAS No. 1895588-32-5) represents a promising candidate for diverse applications, from pharmaceuticals to advanced materials. Its unique structure and reactivity continue to inspire innovation, positioning it at the forefront of contemporary chemical research.